Cas no 1543311-07-4 ({bicyclo4.1.0heptan-2-yl}methanamine)
{bicyclo4.1.0heptan-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {bicyclo[4.1.0]heptan-2-yl}methanamine, Mixture of diastereomers
- {bicyclo4.1.0heptan-2-yl}methanamine
-
- MDL: MFCD28607529
- Inchi: 1S/C8H15N/c9-5-7-3-1-2-6-4-8(6)7/h6-8H,1-5,9H2
- InChI Key: LNDVUBMELRVYOP-UHFFFAOYSA-N
- SMILES: C12C(C1)CCCC2CN
{bicyclo4.1.0heptan-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-299056-0.05g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 0.05g |
$229.0 | 2025-03-19 | |
| Enamine | EN300-299056-0.1g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 0.1g |
$342.0 | 2025-03-19 | |
| Enamine | EN300-299056-0.25g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 0.25g |
$487.0 | 2025-03-19 | |
| Enamine | EN300-299056-0.5g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-299056-1.0g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-299056-2.5g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-299056-5.0g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-299056-10.0g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-299056-1g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95% | 1g |
$986.0 | 2023-09-06 | |
| Enamine | EN300-299056-5g |
{bicyclo[4.1.0]heptan-2-yl}methanamine |
1543311-07-4 | 95% | 5g |
$2858.0 | 2023-09-06 |
{bicyclo4.1.0heptan-2-yl}methanamine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on {bicyclo4.1.0heptan-2-yl}methanamine
Introduction to {bicyclo4.1.0heptan-2-yl}methanamine (CAS No: 1543311-07-4)
{bicyclo4.1.0heptan-2-yl}methanamine, identified by its Chemical Abstracts Service (CAS) number 1543311-07-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The compound's structure, featuring a bicyclic backbone with an amine functional group, positions it as a valuable scaffold for the development of novel bioactive molecules.
The chemical structure of {bicyclo4.1.0heptan-2-yl}methanamine consists of a fused bicyclic system, which contributes to its distinct stereochemistry and reactivity. This bicyclic core is particularly noteworthy in the context of drug design, as it can mimic the natural products found in biological systems. The presence of the amine group at the 2-position of the heptane ring enhances its potential as a pharmacophore, allowing for interactions with various biological targets.
Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of {bicyclo4.1.0heptan-2-yl}methanamine. These methods often involve multi-step reactions that highlight the compound's versatility as a synthetic intermediate. The development of novel synthetic routes has not only improved the accessibility of this compound but also opened up new avenues for its application in drug discovery.
In the realm of pharmaceutical research, {bicyclo4.1.0heptan-2-yl}methanamine has been explored as a potential lead compound for various therapeutic applications. Its structural features make it a promising candidate for modulating biological pathways associated with neurological disorders, inflammation, and cancer. Researchers have been particularly interested in its ability to interact with enzymes and receptors, which could lead to the development of new treatments.
One of the most compelling aspects of {bicyclo4.1.0heptan-2-yl}methanamine is its potential to serve as a building block for more complex molecules. By incorporating this compound into larger scaffolds, chemists can create highly specific ligands that target particular disease mechanisms. This approach has been successful in generating novel compounds with improved pharmacological properties.
The study of {bicyclo4.1.0heptan-2-yl}methanamine also extends to understanding its metabolic pathways and toxicological profile. These studies are crucial for assessing its safety and efficacy in preclinical and clinical settings. Advances in computational chemistry have allowed researchers to predict how this compound might be metabolized in vivo, providing valuable insights into its potential side effects and interactions with other drugs.
Furthermore, the environmental impact of synthesizing and using {bicyclo4.1.0heptan-2-yl}methanamine has been a focus of recent research. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with broader trends in pharmaceutical chemistry aimed at reducing the environmental footprint of drug development.
The future prospects for {bicyclo4.1.0heptan-2-yl}methanamine are promising, with ongoing research expected to uncover new applications and refine its synthesis. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies.
1543311-07-4 ({bicyclo4.1.0heptan-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)